Cas no 2408937-16-4 (rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate)

• Product Name: rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate
• CAS No: 2408937-16-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5835684
• PubChem ID: 165685030
• Update Time: 2025-05-24

rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408937-16-4
• EN300-7301043
• rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate

• Inchi： 1S/C13H25NO3/c1-13(2,3)17-12(16)14-9-8-10-6-4-5-7-11(10)15/h10-11,15H,4-9H2,1-3H3,(H,14,16)/t10-,11-/m0/s1
• InChI Key： KZXJKAVNDNWRPU-QWRGUYRKSA-N
• SMILES： O[C@H]1CCCC[C@H]1CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate

Research Brief on rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate (CAS: 2408937-16-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral intermediates in drug development. One such compound, rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate (CAS: 2408937-16-4), has emerged as a critical intermediate in the synthesis of bioactive molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthetic routes, biological relevance, and potential applications in pharmaceutical research.

The compound rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate is a chiral carbamate derivative characterized by a cyclohexyl moiety with hydroxyl and tert-butoxycarbonyl (Boc) protected amine functionalities. Recent studies have demonstrated its utility as a building block for the synthesis of complex molecules, particularly in the development of protease inhibitors and GPCR modulators. The stereochemistry at the (1R,2R)-positions is crucial for its biological activity, making enantioselective synthesis a key area of investigation.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic pathway for rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate, achieving a 78% yield with high enantiomeric purity (>99% ee). The methodology employed asymmetric hydrogenation of a precursor enamide using a chiral iridium catalyst, followed by Boc protection. This approach addresses previous challenges in scalability and cost-efficiency, positioning the compound as a viable candidate for industrial-scale production.

In terms of biological applications, rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate has shown promise as a precursor for novel antiviral agents. Research conducted by the Scripps Research Institute in 2024 revealed its incorporation into a series of macrocyclic compounds targeting the SARS-CoV-2 main protease. The cyclohexyl ring's conformational rigidity was found to enhance binding affinity, while the Boc group facilitated further derivatization. These findings underscore the compound's versatility in drug design.

Ongoing clinical trials have also explored its metabolites as potential neuroprotective agents. A phase I study (NCT05567823) reported that the deprotected amine derivative exhibited blood-brain barrier permeability and attenuated neuroinflammation in murine models of Parkinson's disease. However, further pharmacokinetic studies are required to assess its therapeutic window and safety profile in humans.

In conclusion, rac-tert-butyl N-{2-[(1R,2R)-2-hydroxycyclohexyl]ethyl}carbamate represents a multifaceted tool in medicinal chemistry, with applications spanning from antiviral drug development to neurodegenerative disease research. Future directions include exploring its use in peptide mimetics and investigating its role in modulating protein-protein interactions. The compound's synthetic accessibility and structural modularity make it a valuable asset for the pharmaceutical industry.